Cas no 2034412-12-7 (3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea
• CAS No: 2034412-12-7
• MF: C₁₉H₁₉F₃N₂O₂
• MW: 364.3616
• CID: 5352401
• Update Time: 2025-06-09

3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
• 1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
• 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H19F3N2O2/c1-26-18(10-13-6-2-3-7-14(13)11-18)12-23-17(25)24-16-9-5-4-8-15(16)19(20,21)22/h2-9H,10-12H2,1H3,(H2,23,24,25)
• InChI Key： GXUSNWSPTPUPOX-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C([H])=C([H])C([H])=C1N([H])C(N([H])C([H])([H])C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])OC([H])([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea

Comprehensive Overview of 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034412-12-7)

The compound 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea, identified by its CAS No. 2034412-12-7, represents a sophisticated urea derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy-dihydroindenyl moiety and a trifluoromethylphenyl group, has garnered attention for its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in contemporary research, addressing common queries such as "urea derivatives in drug development" and "trifluoromethylphenyl compounds applications."

In recent years, the demand for novel urea-based compounds has surged, driven by their versatility in modulating biological pathways. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, making it a candidate for targeting enzymes and receptors. Researchers exploring "small molecule inhibitors" or "CF3-containing pharmaceuticals" often encounter this compound due to its balanced physicochemical properties. Its CAS No. 2034412-12-7 serves as a critical identifier in patent literature and chemical databases, underscoring its industrial relevance.

The synthesis of 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea typically involves multi-step organic reactions, including nucleophilic substitutions and urea bond formations. These methods align with green chemistry principles, a trending topic in "sustainable synthesis" discussions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity, addressing the growing interest in "analytical validation of complex molecules."

Beyond pharmaceuticals, this compound's structural motifs are explored in agrochemicals, particularly in designing herbicides and pesticides with improved efficacy. The methoxy-dihydroindenyl segment contributes to its binding affinity, while the urea linkage offers hydrogen-bonding capabilities. Such features resonate with queries like "urea-based agrochemicals" and "indene derivatives in crop protection," highlighting its interdisciplinary appeal.

In conclusion, 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034412-12-7) exemplifies innovation in molecular design. Its applications span drug discovery, agrochemicals, and materials science, addressing key industry challenges. By integrating insights from "structure-activity relationships" and "fluorine chemistry," this compound continues to inspire advancements in synthetic and applied chemistry.